![molecular formula C23H21FN4O4S B2802233 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(furan-2-ylmethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide CAS No. 1021215-04-2](/img/structure/B2802233.png)
1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(furan-2-ylmethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
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Description
1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(furan-2-ylmethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H21FN4O4S and its molecular weight is 468.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The compound is synthesized through reactions involving N-alkylation and cyclization, similar to the process described in the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related pyrazolo[3,4-b]pyridine derivatives (El-Essawy & Rady, 2011).
- Its characterization can involve extensive analytical techniques such as chromatographic, spectroscopic, and mass spectrometric platforms, akin to the identification and characterization processes of similar pyrazole derivatives (McLaughlin et al., 2016).
Antimicrobial Activity
- Pyrazolo[3,4-b]pyridine derivatives, including similar compounds, have shown antimicrobial activity, suggesting potential applications in this area (Rathod & Solanki, 2018).
- The synthesis of bis-α,β-unsaturated ketones and related pyrazolo[3,4-b]pyridine derivatives indicates their application in antimicrobial evaluations (Altalbawy, 2013).
Biological Evaluation and Drug Discovery
- Novel pyrazoline derivatives, including those with similar structures, have been synthesized and evaluated for anti-inflammatory and antibacterial activities, indicating their potential in drug discovery (Ravula et al., 2016).
- Compounds with the pyrazolo[3,4-b]pyridine structure have been explored for anticonvulsant activity, suggesting their relevance in neuroscience research (Ahsan et al., 2013).
- Studies on pyrazolopyrimidines derivatives, closely related to pyrazolo[3,4-b]pyridine compounds, have shown anticancer and anti-5-lipoxygenase agents, highlighting their significance in cancer research and inflammation studies (Rahmouni et al., 2016).
Properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-6-(4-fluorophenyl)-N-(furan-2-ylmethyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21FN4O4S/c1-14-21-19(23(29)25-12-18-3-2-9-32-18)11-20(15-4-6-16(24)7-5-15)26-22(21)28(27-14)17-8-10-33(30,31)13-17/h2-7,9,11,17H,8,10,12-13H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPGCWSPKNCPZCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)NCC4=CC=CO4)C5CCS(=O)(=O)C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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